mitomycin D
mitomycin D
Brand Name:
Vulcanchem
CAS No.:
10169-34-3
VCID:
VC0157402
InChI:
InChI=1S/C15H18N4O5/c1-5-9(16)12(21)8-6(4-24-14(17)22)15(23)13-7(18(13)2)3-19(15)10(8)11(5)20/h6-7,13,23H,3-4,16H2,1-2H3,(H2,17,22)/t6-,7-,13-,15+,18?/m0/s1
SMILES:
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)O)N4C)N
Molecular Formula:
C15H18N4O5
Molecular Weight:
334.33 g/mol
mitomycin D
CAS No.: 10169-34-3
Main Products
VCID: VC0157402
Molecular Formula: C15H18N4O5
Molecular Weight: 334.33 g/mol
| CAS No. | 10169-34-3 |
|---|---|
| Product Name | mitomycin D |
| Molecular Formula | C15H18N4O5 |
| Molecular Weight | 334.33 g/mol |
| IUPAC Name | [(4S,6S,7R,8R)-11-amino-7-hydroxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate |
| Standard InChI | InChI=1S/C15H18N4O5/c1-5-9(16)12(21)8-6(4-24-14(17)22)15(23)13-7(18(13)2)3-19(15)10(8)11(5)20/h6-7,13,23H,3-4,16H2,1-2H3,(H2,17,22)/t6-,7-,13-,15+,18?/m0/s1 |
| Standard InChIKey | JHIATKDBEBOOCO-HSBXUTMMSA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=C(C1=O)N3C[C@H]4[C@@H]([C@@]3([C@H]2COC(=O)N)O)N4C)N |
| SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)O)N4C)N |
| Canonical SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)O)N4C)N |
| Synonyms | mitomycin D mitomycin D, (1aS-(1aalpha,8beta,8aalpha,8balpha))-isome |
| PubChem Compound | 15572005 |
| Last Modified | Dec 23 2021 |
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